Cas no 2679931-87-2 (rac-(2R,4R,5R)-1-acetyl-4,5-dimethylpiperidine-2-carboxylic acid)

• Product Name: rac-(2R,4R,5R)-1-acetyl-4,5-dimethylpiperidine-2-carboxylic acid
• CAS No: 2679931-87-2
• MF: C₁₀H₁₇NO₃
• MW: 199.246883153915
• CID: 5644451
• PubChem ID: 165909311
• Update Time: 2025-06-10

rac-(2R,4R,5R)-1-acetyl-4,5-dimethylpiperidine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• EN300-28272298
• 2679931-87-2
• rac-(2R,4R,5R)-1-acetyl-4,5-dimethylpiperidine-2-carboxylic acid

• Inchi： 1S/C10H17NO3/c1-6-4-9(10(13)14)11(8(3)12)5-7(6)2/h6-7,9H,4-5H2,1-3H3,(H,13,14)/t6-,7+,9-/m1/s1
• InChI Key： XGXVQYQQWPTJHI-BKPPORCPSA-N
• SMILES： OC([C@H]1C[C@@H](C)[C@@H](C)CN1C(C)=O)=O

Computed Properties

• Exact Mass: 199.12084340g/mol
• Monoisotopic Mass: 199.12084340g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 252
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 57.6Ų

Additional information on rac-(2R,4R,5R)-1-acetyl-4,5-dimethylpiperidine-2-carboxylic acid

Introduction to Rac-(2R,4R,5R)-1-acetyl-4,5-dimethylpiperidine-2-carboxylic Acid (CAS No. 2679931-87-2)

Rac-(2R,4R,5R)-1-acetyl-4,5-dimethylpiperidine-2-carboxylic acid is a key intermediate in the synthesis of various pharmaceutical compounds, playing a crucial role in the development of innovative drug therapies. With the CAS number 2679931-87-2, this compound has garnered significant attention in the scientific community due to its structural complexity and potential applications in medicinal chemistry.

The chemical structure of Rac-(2R,4R,5R)-1-acetyl-4,5-dimethylpiperidine-2-carboxylic acid consists of a piperidine ring substituted with an acetyl group at the 1-position and two methyl groups at the 4- and 5-positions. This unique arrangement contributes to its distinct pharmacological properties, making it a valuable building block for the synthesis of bioactive molecules.

In recent years, there has been a growing interest in the development of novel therapeutic agents targeting various diseases. Rac-(2R,4R,5R)-1-acetyl-4,5-dimethylpiperidine-2-carboxylic acid has been explored as a precursor in the synthesis of compounds with potential applications in treating neurological disorders, infectious diseases, and inflammatory conditions. Its flexibility in chemical modification allows for the creation of derivatives with enhanced biological activity and improved pharmacokinetic profiles.

One of the most compelling aspects of this compound is its role in the synthesis of neuroactive agents. The piperidine scaffold is a common motif in many drugs that interact with central nervous system receptors. By serving as a precursor, Rac-(2R,4R,5R)-1-acetyl-4,5-dimethylpiperidine-2-carboxylic acid enables the development of new molecules that can modulate neurotransmitter systems. Recent studies have highlighted its potential in the design of drugs for conditions such as depression, anxiety, and cognitive disorders.

The synthetic pathways involving Rac-(2R,4R,5R)-1-acetyl-4,5-dimethylpiperidine-2-carboxylic acid are diverse and well-documented. Researchers have employed various strategies to optimize its production, including enzymatic catalysis and solid-phase synthesis. These methods not only improve yield but also enhance purity, which is critical for pharmaceutical applications. The compound's stability under different reaction conditions further adds to its appeal as a synthetic intermediate.

Moreover, the structural features of Rac-(2R,4R,5R)-1-acetyl-4,5-dimethylpiperidine-2-carboxylic acid make it an attractive candidate for drug discovery efforts. Its chiral center at the 2-position allows for the creation of enantiomerically pure derivatives, which can exhibit selective binding to biological targets. This selectivity is essential for minimizing side effects and maximizing therapeutic efficacy.

In clinical research, Rac-(2R,4R,5R)-1-acetyl-4,5-dimethylpiperidine-2-carboxylic acid has been used in the development of protease inhibitors and other enzyme-targeting agents. Its ability to serve as a scaffold for designing molecules that interfere with disease-causing enzymes makes it a valuable tool in combating infections and chronic diseases. Preliminary studies have shown promising results in animal models, suggesting its potential as a lead compound for further development.

The pharmaceutical industry has also recognized the importance of Rac-(2R,4R,5R)-1-acetyl-4,5-dimethylpiperidine-2-carboxylic acid in drug development pipelines. Its versatility as an intermediate has led to its incorporation into several clinical trials aimed at treating a wide range of conditions. These trials are evaluating the safety and efficacy of novel compounds derived from this molecule, further solidifying its role in modern medicine.

As research continues to uncover new applications for Rac-(2R,4R,5R)-1-acetyl-4，5-dimethylpiperidine-2-carboxylic acid，its significance in pharmaceutical chemistry is likely to grow. The compound's unique structural features and synthetic accessibility make it an indispensable tool for chemists and biologists working on next-generation therapeutics. By leveraging its potential，scientists can continue to push the boundaries of drug discovery and develop innovative treatments that address unmet medical needs.